Cas no 102607-22-7 ((24E)-15α,23-Dihydroxy-3,11-dioxo-5α-lanosta-8,24-dien-26-oic acid)

• Product Name: (24E)-15α,23-Dihydroxy-3,11-dioxo-5α-lanosta-8,24-dien-26-oic acid
• CAS No: 102607-22-7
• MF: C₃₀H₄₄O₆
• MW: 500.666769981384
• CID: 221339
• PubChem ID: 131751700
• Update Time: 2025-11-02

(24E)-15α,23-Dihydroxy-3,11-dioxo-5α-lanosta-8,24-dien-26-oic acid Chemical and Physical Properties

Names and Identifiers

• Lanosta-8,24-dien-26-oicacid, 15,23-dihydroxy-3,11-dioxo-, (15a,23S,24E)-
• (24E)-15α,23-Dihydroxy-3,11-dioxo-5α-lanosta-8,24-dien-26-oic acid
• (+)-Ganolucidicacid D
• Ganolucidic acid D
• CID 101600076
• (+)-Ganolucidic acid D
• Lanosta-8,24-dien-26-oic acid, 15,23-dihydroxy-3,11-dioxo-, (15α,23S,24E)-
• UNII-NJ101O0321
• AKOS040751895
• (15alpha,23S,24E)-15,23-Dihydroxy-3,11-dioxolanosta-8,24-dien-26-oic acid
• NJ101O0321
• CHEBI:156195
• 102607-22-7
• (23S,24E)-15alpha,23-dihydroxy-3,11-dioxolanosta-8,24-dien-26-oic acid
• LANOSTA-8,24-DIEN-26-OIC ACID, 15,23-DIHYDROXY-3,11-DIOXO-, (15.ALPHA.,23S,24E)-
• Lanosta-8,24-dien-26-oic acid, 15,23-dihydroxy-3,11-dioxo-, (15alpha,23S,24E)-
• DTXSID001315812
• (15.ALPHA.,23S,24E)-15,23-DIHYDROXY-3,11-DIOXOLANOSTA-8,24-DIEN-26-OIC ACID
• (2E,4S,6R)-4-hydroxy-6-[(1R,3S,3aR,5aR,9aS,11aR)-3-hydroxy-3a,6,6,9a,11a-pentamethyl-7,10-dioxo-2,3,3a,4,5,5a,6,7,8,9,9a,10,11,11a-tetradecahydro-1H-cyclopenta[a]phenanthren-1-yl]-2-methylhept-2-enoic acid
• Q27896970
• 15alpha,23-Dihydroxy-3,11-dioxo-5alpha-lanosta-8,24E-dien-26-oic acid

• Inchi： 1S/C30H44O6/c1-16(12-18(31)13-17(2)26(35)36)20-14-24(34)30(7)19-8-9-22-27(3,4)23(33)10-11-28(22,5)25(19)21(32)15-29(20,30)6/h13,16,18,20,22,24,31,34H,8-12,14-15H2,1-7H3,(H,35,36)/b17-13+/t16-,18?,20-,22+,24+,28+,29-,30-/m1/s1
• InChI Key： AUAXRALNWSHMRJ-SVKQPUIKSA-N
• SMILES： O[C@H]1C[C@H]([C@H](C)CC(/C=C(/C(=O)O)\C)O)[C@@]2(C)CC(C3[C@@]4(C)CCC(C(C)(C)[C@@H]4CCC=3[C@@]21C)=O)=O

Computed Properties

• Exact Mass: 500.314
• Monoisotopic Mass: 500.314
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 5
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112
• XLogP3: 3.7

Experimental Properties

• Color/Form: Solid powder
• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 679.7±55.0 °C(Predicted)
• pka: 4.67±0.19(Predicted)

(24E)-15α,23-Dihydroxy-3,11-dioxo-5α-lanosta-8,24-dien-26-oic acid Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on (24E)-15α,23-Dihydroxy-3,11-dioxo-5α-lanosta-8,24-dien-26-oic acid

Exploring the Unique Properties and Applications of (24E)-15α,23-Dihydroxy-3,11-dioxo-5α-lanosta-8,24-dien-26-oic acid (CAS No. 102607-22-7)

The compound (24E)-15α,23-Dihydroxy-3,11-dioxo-5α-lanosta-8,24-dien-26-oic acid (CAS No. 102607-22-7) is a highly specialized lanostane-type triterpenoid derivative that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including the 15α,23-dihydroxy and 3,11-dioxo functional groups, this molecule exhibits intriguing biological activities that make it a subject of ongoing scientific exploration.

Recent studies have highlighted the potential of lanostane-type triterpenoids like this compound in addressing modern health challenges. Researchers are particularly interested in its possible applications related to metabolic regulation and cellular signaling pathways. The presence of both hydroxyl and keto groups in its structure suggests potential interactions with various biological targets, making it a promising candidate for further investigation in drug discovery programs.

From a chemical perspective, the (24E)-configuration at the double bond in position 24 and the 5α-lanostane skeleton contribute to the molecule's three-dimensional shape and reactivity. These structural elements are crucial for understanding its physical properties, including solubility characteristics and stability under different environmental conditions. Analytical chemists have developed specific methods for identifying and quantifying this compound in complex matrices, which is essential for quality control in research applications.

The growing interest in natural product derivatives has brought compounds like (24E)-15α,23-Dihydroxy-3,11-dioxo-5α-lanosta-8,24-dien-26-oic acid into focus. Many researchers are investigating whether such molecules could offer alternatives to synthetic compounds in certain therapeutic areas. This aligns with current consumer trends favoring naturally-derived substances in healthcare and wellness products.

In the field of medicinal chemistry, scientists are exploring structure-activity relationships of this compound to understand how modifications might enhance its biological properties. The presence of multiple functional groups provides several sites for potential chemical modifications, making it a versatile scaffold for analog development. Such research could lead to novel compounds with improved pharmacological profiles.

The carboxylic acid moiety at position 26 offers interesting possibilities for salt formation or esterification, which could be exploited to modify the compound's physicochemical properties. This feature is particularly relevant for formulation scientists working to improve bioavailability or create more stable derivatives for various applications.

Quality standards for (24E)-15α,23-Dihydroxy-3,11-dioxo-5α-lanosta-8,24-dien-26-oic acid have become increasingly stringent as its potential applications expand. Analytical methods such as HPLC, LC-MS, and NMR spectroscopy are routinely employed to verify the identity and purity of this specialty chemical. These quality control measures ensure reliable results in research settings and maintain consistency across different batches.

Recent advances in green chemistry have influenced the production approaches for complex molecules like this one. Researchers are investigating more sustainable methods for its synthesis or extraction, reducing environmental impact while maintaining high purity standards. This aligns with broader industry trends toward eco-friendly processes in fine chemical manufacturing.

The potential biological activities of (24E)-15α,23-Dihydroxy-3,11-dioxo-5α-lanosta-8,24-dien-26-oic acid continue to be an active area of investigation. Preliminary studies suggest it may influence specific enzymatic processes or receptor interactions, though detailed mechanisms remain to be fully elucidated. Such research requires careful experimental design and thorough characterization of the compound's effects in various biological systems.

From a commercial perspective, the availability of high-purity (24E)-15α,23-Dihydroxy-3,11-dioxo-5α-lanosta-8,24-dien-26-oic acid has improved in recent years as demand from research institutions and pharmaceutical developers has grown. Suppliers now offer this compound in various quantities, from milligram-scale for initial screening to gram quantities for more extensive studies, with detailed certificates of analysis accompanying each batch.

The stability profile of this compound under different storage conditions is an important consideration for researchers. Proper handling, including protection from light and moisture, along with appropriate temperature control, helps maintain the integrity of the material over time. These storage requirements are particularly crucial for long-term studies or when working with sensitive analytical techniques.

As interest in specialized triterpenoids continues to grow, (24E)-15α,23-Dihydroxy-3,11-dioxo-5α-lanosta-8,24-dien-26-oic acid represents an interesting example of how natural product chemistry can contribute to modern scientific challenges. Its unique structural features and potential biological activities make it a compelling subject for further research across multiple disciplines, from basic chemistry to applied pharmaceutical development.